Cas no 1240528-30-6 (2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide)

• Product Name: 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide
• CAS No: 1240528-30-6
• MF: C₁₃H₂₂Br₂N₂O
• MW: 382.134582042694
• CID: 4579908
• Update Time: 2025-06-30

2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(azepan-1-ylmethyl)phenol dihydrobromide
• 2-amino-4-(azepan-1-ylmethyl)phenol;dihydrobromide
• 2-Amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide
• 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide

• Inchi： 1S/C13H20N2O.2BrH/c14-12-9-11(5-6-13(12)16)10-15-7-3-1-2-4-8-15;;/h5-6,9,16H,1-4,7-8,10,14H2;2*1H
• InChI Key： PLZTUKZCJAXJKG-UHFFFAOYSA-N
• SMILES： Br.Br.OC1C=CC(=CC=1N)CN1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 49.5

Additional information on 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide

Research Brief on 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide (CAS: 1240528-30-6)

The compound 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide (CAS: 1240528-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of an azepane ring and a phenolic hydroxyl group in its structure suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide. The dihydrobromide salt form has been particularly noted for its enhanced solubility and stability, which are critical factors for in vitro and in vivo studies. These improvements have facilitated more accurate assessments of its biological activity and pharmacokinetic properties.

One of the key areas of investigation has been the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary data indicate that 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide may interact with neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. However, further studies are required to elucidate the exact mechanisms of action and to evaluate its efficacy and safety in preclinical models.

In addition to its CNS activity, this compound has also been explored for its antimicrobial properties. Recent in vitro studies have demonstrated its effectiveness against a range of bacterial and fungal pathogens. The ability of 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide to disrupt microbial cell membranes or interfere with essential enzymatic processes has been proposed as a potential mechanism for its antimicrobial action. These findings open up new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Despite these promising results, several challenges remain. The pharmacokinetic profile of 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide, including its absorption, distribution, metabolism, and excretion (ADME) properties, needs to be thoroughly characterized. Additionally, toxicological studies are essential to ensure its safety for potential therapeutic use. Researchers are currently working on addressing these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses.

In conclusion, 2-amino-4-[(azepan-1-yl)methyl]phenol dihydrobromide (CAS: 1240528-30-6) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities and improved physicochemical properties make it a valuable molecule for drug discovery. Continued research efforts will be crucial to fully unlock its therapeutic potential and to translate these findings into clinical applications.